4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol
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Description
The compound “4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol” belongs to the class of organic compounds known as triazoles . Triazoles are compounds containing a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms. The presence of a fluorobenzylidene group indicates that this compound may have interesting chemical properties and biological activity.
Scientific Research Applications
- 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound may interfere with cell proliferation, induce apoptosis, and inhibit tumor growth .
- The thiol group in this compound allows it to act as a ligand for metal ions. Researchers have explored its coordination chemistry with transition metals, such as copper, zinc, and nickel. Understanding its metal-binding properties can lead to applications in catalysis, drug delivery, and imaging agents .
- Studies have demonstrated that 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol possesses antifungal properties. It inhibits the growth of fungal pathogens, making it a potential candidate for developing new antifungal drugs .
- The compound’s thiol moiety can adsorb onto metal surfaces, forming a protective layer and preventing corrosion. Researchers have explored its effectiveness as a corrosion inhibitor for metals like iron and steel .
- Investigating the absorption and emission spectra of this compound reveals its photophysical behavior. Researchers have studied its fluorescence properties, which could have applications in sensors, imaging, and optoelectronic devices .
- The redox-active nature of 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol makes it relevant in biological redox processes. It may participate in cellular redox reactions, antioxidant defense mechanisms, and electron transfer pathways .
Anticancer Properties
Metal Chelation and Coordination Chemistry
Antifungal Activity
Corrosion Inhibition
Photophysical Properties
Biological Redox Processes
properties
IUPAC Name |
4-[(E)-(4-fluorophenyl)methylideneamino]-3-methyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN4S/c1-7-13-14-10(16)15(7)12-6-8-2-4-9(11)5-3-8/h2-6H,1H3,(H,14,16)/b12-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWDAEVXPZRJTQ-WUXMJOGZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=S)N1N=CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NNC(=S)N1/N=C/C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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